1-(2-Chloro-2-phenylethyl)sulfonyl-2,4-difluorobenzene

• IUPAC Name: 1-(2-chloro-2-phenylethyl)sulfonyl-2,4-difluorobenzene
• InChI: InChI=1S/C14H11ClF2O2S/c15-12(10-4-2-1-3-5-10)9-20(18,19)14-7-6-11(16)8-13(14)17/h1-8,12H,9H2
• InChI Key: SEUDEEOHCCEZDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CS(=O)(=O)C2=C(C=C(C=C2)F)F)Cl
• Molecular Formula: C14H11ClF2O2S
• DSSTOX Substance ID: DTXSID60381509
• Molecular Weight: 316.8 g/mol
• CAS No.: 244278-68-0

Description

“1-(2-Chloro-2-phenylethyl)sulfonyl-2,4-difluorobenzene” is a chemical compound with the molecular formula C14H11ClF2O2S. It has a molecular weight of 316.75.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, a sulfonyl group at the 1 position, and a 2-chloro-2-phenylethyl group also attached to the sulfonyl group.

Scientific Research Applications

Synthetic Methodologies and Intermediate Utility

A convenient synthesis method involving sulfonyl chloride for directing fluorine substitution has been developed, illustrating the utility of sulfonyl chloride derivatives, such as 1-(2-Chloro-2-phenylethyl)sulfonyl-2,4-difluorobenzene, as intermediates for active ingredients in pharmaceutical and agricultural applications. This synthesis emphasizes the role of such compounds in producing high-purity chloro-difluorobenzene isomers, crucial for various organic synthesis applications, showcasing their importance as intermediates (Moore, 2003).

Advanced Material Development

In the development of advanced materials, sulfonated poly(arylene ether sulfone) block copolymers containing fluorenyl groups have been synthesized for potential use in fuel cell applications. The introduction of sulfonyl and fluorine groups into polymeric structures aims to enhance their proton conductivity and mechanical properties, making them suitable for high-performance applications such as membrane materials in fuel cells (Bae, Miyatake, & Watanabe, 2009).

Environmental and Energy Applications

The sulfonyl and difluorobenzene moieties are integral to the design of compounds for environmental remediation, such as in the heat-activated persulfate oxidation of persistent organic pollutants. Studies have demonstrated the efficacy of sulfonyl-based compounds in degrading perfluoroalkyl substances, highlighting their potential in in-situ groundwater remediation efforts. This application underscores the importance of such chemical structures in addressing contemporary environmental challenges (Park et al., 2016).

Innovations in Polymer Science

The synthesis and characterization of sulfonated poly(phenylene) containing non-planar structures and dibenzoyl groups reveal the potential of incorporating sulfonyl and difluorobenzene units into polymer backbones for high-performance applications. These materials exhibit remarkable thermal stability and proton conductivity, making them suitable for use in polymer electrolyte membrane fuel cells. Such advancements in polymer science leverage the unique properties of sulfonyl and difluorobenzene derivatives for next-generation energy technologies (Jang et al., 2016).